Cas no 19865-33-9 (1-(1-chloroethoxy)-2-methylpropane)

• Product Name: 1-(1-chloroethoxy)-2-methylpropane
• CAS No: 19865-33-9
• MF: C₆H₁₃ClO
• MW: 136.619821310043
• CID: 1390305
• PubChem ID: 11768641
• Update Time: 2025-07-20

1-(1-chloroethoxy)-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• Propane, 1-(1-chloroethoxy)-2-methyl-
• 1-(1-chloroethoxy)-2-methylpropane
• DTXSID50472036
• EN300-1121715
• SCHEMBL5422567
• 19865-33-9

• Inchi： 1S/C6H13ClO/c1-5(2)4-8-6(3)7/h5-6H,4H2,1-3H3
• InChI Key： WZABHPRWXNNDOG-UHFFFAOYSA-N
• SMILES： ClC(C)OCC(C)C

Computed Properties

• Exact Mass: 136.0654927g/mol
• Monoisotopic Mass: 136.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(1-chloroethoxy)-2-methylpropane

Comprehensive Overview of 1-(1-Chloroethoxy)-2-methylpropane (CAS No. 19865-33-9): Properties, Applications, and Industry Insights

1-(1-Chloroethoxy)-2-methylpropane (CAS No. 19865-33-9) is a specialized organic compound with significant relevance in synthetic chemistry and industrial applications. This chlorinated ether derivative, also referred to by its systematic name, is characterized by its unique molecular structure, combining a chloroethoxy group with a branched alkyl chain. The compound's versatility stems from its reactivity, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and manufacturers frequently search for "1-(1-Chloroethoxy)-2-methylpropane synthesis" or "CAS 19865-33-9 applications," reflecting its growing demand in niche markets.

The chemical properties of 1-(1-Chloroethoxy)-2-methylpropane include a molecular formula of C₆H₁₃ClO and a moderate boiling point, which facilitates its use in controlled reactions. Its stability under specific conditions allows for efficient handling in laboratory and industrial settings. Recent trends in green chemistry have spurred interest in optimizing the production of such intermediates, with queries like "sustainable synthesis of chloroethoxy compounds" gaining traction. This aligns with the broader industry shift toward environmentally friendly processes.

In pharmaceutical research, CAS 19865-33-9 serves as a key building block for constructing complex molecules. Its role in nucleophilic substitution reactions is particularly noteworthy, enabling the introduction of ether functionalities into target structures. Discussions on platforms like ResearchGate often highlight its utility in "API intermediate preparation" or "chiral synthesis," underscoring its importance in drug development. Additionally, its compatibility with catalysts and reagents makes it a preferred choice for custom synthesis projects.

Beyond pharmaceuticals, 1-(1-Chloroethoxy)-2-methylpropane finds applications in material science, particularly in polymer modification and surface coatings. Its ability to act as a cross-linking agent or initiator has been explored in patents and academic studies, addressing queries such as "functionalized ethers in polymer chemistry." The compound's hydrophobic properties also make it suitable for formulations requiring moisture resistance, a feature highly sought after in adhesives and sealants.

From a regulatory standpoint, CAS No. 19865-33-9 is not classified under restricted categories, ensuring its accessibility for research and commercial use. However, proper handling protocols are recommended due to its reactive chloroethoxy group. Safety data sheets (SDS) provide detailed guidance on storage and disposal, addressing common concerns like "chloroethoxy compound stability" or "handling precautions for ether derivatives."

The future outlook for 1-(1-Chloroethoxy)-2-methylpropane is promising, with advancements in catalytic methods and process intensification likely to enhance its production efficiency. As industries prioritize cost-effective and scalable synthetic routes, this compound is poised to remain a critical asset in organic synthesis. Searches for "scalable production of 2-methylpropane derivatives" reflect this evolving demand, highlighting opportunities for innovation in chemical manufacturing.

In summary, 1-(1-Chloroethoxy)-2-methylpropane (CAS No. 19865-33-9) exemplifies the intersection of structural versatility and practical utility. Its applications span pharmaceuticals, materials, and beyond, driven by its adaptable reactivity profile. By addressing contemporary queries like "green synthesis of ether intermediates" or "high-purity CAS 19865-33-9 suppliers," this overview bridges technical expertise with market-driven insights, offering a holistic perspective for professionals and researchers alike.